Cas no 111098-37-4 (N-(3-Methylbutan-2-yl)pyridin-2-amine)

• Product Name: N-(3-Methylbutan-2-yl)pyridin-2-amine
• CAS No: 111098-37-4
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 62859
• PubChem ID: 3709961
• Update Time: 2025-10-28

N-(3-Methylbutan-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-Methylbutan-2-yl)pyridin-2-amine
• N-(1,2-dimethylpropyl)-2-Pyridinamine
• 2-pyridinamine, N-(1,2-dimethylpropyl)-
• N-(1,2-dimethylpropyl)pyridin-2-amine
• QJNLADYTFCDDJH-UHFFFAOYSA-N
• DTXSID30395350
• AKOS008954391
• SB54139
• 111098-37-4
• SCHEMBL17700093
• FT-0768052
• DB-060064

• Inchi： 1S/C10H16N2/c1-8(2)9(3)12-10-6-4-5-7-11-10/h4-9H,1-3H3,(H,11,12)
• InChI Key： QJNLADYTFCDDJH-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CN=1)C(C)C(C)C

Computed Properties

• Exact Mass: 164.13148
• Monoisotopic Mass: 164.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 0.972
• Boiling Point: 257 ºC
• Flash Point: 109 ºC
• Refractive Index: 1.532
• PSA: 24.92
• LogP: 2.61100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-(3-Methylbutan-2-yl)pyridin-2-amine

N-(3-Methylbutan-2-yl)pyridin-2-amine: A Comprehensive Overview

The compound with CAS No 111098-37-4, commonly referred to as N-(3-Methylbutan-2-yl)pyridin-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, and features a substituted amine group at the 2-position. The N-(3-Methylbutan-2-yl) substituent adds complexity to the molecule, making it a subject of interest for researchers exploring its potential applications in drug design and material science.

Recent studies have highlighted the unique properties of N-(3-Methylbutan-2-yl)pyridin-2-amine in various chemical reactions. Its structure allows for versatile reactivity, particularly in nucleophilic aromatic substitution and amidation reactions. Researchers have demonstrated that the steric hindrance introduced by the 3-methylbutan-2-yl group can influence the reaction pathway, making it a valuable model for studying regioselectivity in aromatic systems.

In terms of synthesis, N-(3-Methylbutan-2-yl)pyridin-2-amine can be prepared through a variety of methods, including nucleophilic aromatic substitution and reductive amination. One notable approach involves the reaction of pyridin-2-amine with an appropriate alkyl halide in the presence of a base. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production.

The pharmacological properties of N-(3-Methylbutan-2-yl)pyridin-2-amine have also been explored in recent years. Preclinical studies suggest that this compound exhibits moderate activity against certain enzymes involved in neurological disorders, such as acetylcholinesterase. While its efficacy is not yet comparable to existing drugs, these findings underscore its potential as a lead compound for further optimization.

From an environmental perspective, the biodegradability and toxicity of N-(3-Methylbutan-2-yl)pyridin-2-amino have been assessed under controlled laboratory conditions. Results indicate that the compound is not highly toxic to aquatic organisms at concentrations typically encountered in industrial settings. However, further studies are required to evaluate its long-term impact on ecosystems.

In conclusion, N-(3-Methylbutan